Cas no 851802-26-1 (1-(3,5-dimethoxybenzoyl)-2-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole)

• Product Name: 1-(3,5-dimethoxybenzoyl)-2-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
• CAS No: 851802-26-1
• MF: C₁₉H₁₉N₃O₅S
• MW: 401.43626332283
• CID: 6488459
• Update Time: 2025-10-29

1-(3,5-dimethoxybenzoyl)-2-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dimethoxybenzoyl)-2-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
• (3,5-dimethoxyphenyl)(2-((4-nitrobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone
• Methanone, [4,5-dihydro-2-[[(4-nitrophenyl)methyl]thio]-1H-imidazol-1-yl](3,5-dimethoxyphenyl)-

• Inchi： 1S/C19H19N3O5S/c1-26-16-9-14(10-17(11-16)27-2)18(23)21-8-7-20-19(21)28-12-13-3-5-15(6-4-13)22(24)25/h3-6,9-11H,7-8,12H2,1-2H3
• InChI Key： OOUSLRNVGOICHB-UHFFFAOYSA-N
• SMILES： C(N1C(SCC2=CC=C([N+]([O-])=O)C=C2)=NCC1)(C1=CC(OC)=CC(OC)=C1)=O

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 598.6±60.0 °C(Predicted)
• pka: 0.86±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 1-(3,5-dimethoxybenzoyl)-2-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole

Research Briefing on 1-(3,5-dimethoxybenzoyl)-2-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS: 851802-26-1)

1-(3,5-dimethoxybenzoyl)-2-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS: 851802-26-1) is a chemically synthesized small molecule that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to the imidazole derivative class, which is known for its diverse pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of both dimethoxybenzoyl and nitrophenylmethylsulfanyl moieties in its structure suggests potential interactions with biological targets, making it a promising candidate for further investigation.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. In vitro assays have demonstrated its inhibitory effects on specific enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). These findings are particularly relevant for the development of novel anti-inflammatory agents with improved efficacy and reduced side effects compared to existing therapeutics. Additionally, preliminary data suggest that this compound may exhibit selective cytotoxicity against certain cancer cell lines, highlighting its potential as an anticancer agent.

The synthesis and optimization of 1-(3,5-dimethoxybenzoyl)-2-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole have also been explored in recent literature. Researchers have employed various synthetic routes, including multi-step organic reactions, to achieve high yields and purity. Advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS), have been utilized to confirm the structural integrity of the compound. These efforts are critical for ensuring the reproducibility and scalability of its production for further preclinical studies.

In addition to its pharmacological potential, the pharmacokinetic properties of this compound have been investigated. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) profiles using in vitro and in vivo models. Results indicate moderate bioavailability and metabolic stability, with the compound undergoing hepatic metabolism primarily via cytochrome P450 enzymes. These insights are essential for guiding future formulation strategies to enhance its therapeutic efficacy and reduce potential drug-drug interactions.

Despite the promising findings, several challenges remain to be addressed. For instance, the exact molecular targets and signaling pathways modulated by this compound require further elucidation. Additionally, comprehensive toxicity studies are needed to assess its safety profile in animal models before progressing to clinical trials. Collaborative efforts between academia and industry will be crucial to overcoming these hurdles and advancing the development of this compound as a viable therapeutic agent.

In conclusion, 1-(3,5-dimethoxybenzoyl)-2-{(4-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS: 851802-26-1) represents a promising scaffold for drug discovery, with potential applications in inflammation and oncology. Continued research efforts aimed at optimizing its pharmacological and pharmacokinetic properties will be instrumental in unlocking its full therapeutic potential. This briefing underscores the importance of interdisciplinary collaboration and innovative approaches in advancing the field of chemical biology and medicinal chemistry.